Cas no 21037-81-0 (4-propyl-1H-pyrazole)

4-Propyl-1H-pyrazole is a heterocyclic organic compound featuring a pyrazole ring substituted with a propyl group at the 4-position. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals, agrochemicals, and coordination chemistry. Its pyrazole core offers strong chelating properties, making it useful in ligand design for metal complexes. The propyl substituent enhances lipophilicity, potentially improving bioavailability in drug development. The compound's stability and reactivity enable efficient functionalization, supporting diverse chemical transformations. It is typically handled under inert conditions due to sensitivity to moisture and oxygen. Available in high purity, 4-propyl-1H-pyrazole is suitable for research and industrial-scale synthesis.
4-propyl-1H-pyrazole structure
4-propyl-1H-pyrazole structure
Product Name:4-propyl-1H-pyrazole
CAS No:21037-81-0
MF:C6H10N2
MW:110.157001018524
MDL:MFCD19982745
CID:1398024
PubChem ID:12943708
Update Time:2025-05-27

4-propyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 4-propyl-
    • LS-05907
    • 21037-81-0
    • ALBB-017834
    • AKOS015959935
    • Z1263714332
    • EN300-263355
    • 4-Propyl-1H-pyrazole
    • CHEMBL351768
    • SCHEMBL4629685
    • 4-propylpyrazole
    • BDBM50226189
    • MFCD19982745
    • 4-propyl-1H-pyrazole
    • MDL： MFCD19982745
    • Inchi： 1S/C6H10N2/c1-2-3-6-4-7-8-5-6/h4-5H,2-3H2,1H3,(H,7,8)
    • InChI Key： YAXKXMVDJJMGRY-UHFFFAOYSA-N
    • SMILES： N1C=C(C=N1)CCC

Computed Properties

  • Exact Mass: 110.0845
  • Monoisotopic Mass: 110.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 63.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68

4-propyl-1H-pyrazole Pricemore >>

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4-propyl-1H-pyrazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:21037-81-0)4-propyl-1H-pyrazole
Order Number:A1147796
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:07
Price ($):172.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:21037-81-0)4-propyl-1H-pyrazole
A1147796
Purity:99%
Quantity:1g
Price ($):172.0
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